Cas no 112324-16-0 (N-(RICINOLEAMIDOPROPYL)-ETHYLDIMONIUM ETHOSULFATE)

N-(RICINOLEAMIDOPROPYL)-ETHYLDIMONIUM ETHOSULFATE structure
112324-16-0 structure
Product name:N-(RICINOLEAMIDOPROPYL)-ETHYLDIMONIUM ETHOSULFATE
CAS No:112324-16-0
MF:C27H56N2O6S
MW:536.808347702026
CID:201152
PubChem ID:71587423

N-(RICINOLEAMIDOPROPYL)-ETHYLDIMONIUM ETHOSULFATE Chemical and Physical Properties

Names and Identifiers

    • N-(RICINOLEAMIDOPROPYL)-ETHYLDIMONIUM ETHOSULFATE
    • ethyl-[3-[[(Z,12R)-12-hydroxyoctadec-9-enoyl]amino]propyl]-dimethylazanium,ethyl sulfate
    • 1-Propanaminium, N-ethyl-3-(9Z,12R)-12-hydroxy-1-oxo-9-octadecenylamino-N,N-dimethyl-, ethyl sulfate (salt)
    • RICINOLEAMIDOPROPYL ETHYLDIMONIUM ETHOSULFATE
    • ((12-Hydroxy-1-oxo-9-octadecenyl)amino)-N,N-dimethyl, ethyl sulfate (salt)
    • N-Ethyl-N,N-dimethyl-3-((1-oxoricinoleyl)amino)-1-propanaminium ethosulfate
    • 1-Propanaminium, N-ethyl-N,N-dimethyl-3-((1-oxoricinoleyl)amino)-, ethosulfate
    • N-Ethyl-3-((12-hydroxy-1-oxo-9-octadecenyl)amino)-N,N-dimethyl-1-propanaminium ethyl sulfate (salt)
    • 1-Propanaminium, N-ethyl-3-((12-hydroxy-1-oxo-9-octadecenyl)amino)-N,N-dimethyl-, (theta-(Z))-, ethyl sulfate (salt)
    • RICINOLEAMIDOPROPYL ETHYLDIMONIUM ETHOSULFATE [INCI]
    • 112324-16-0
    • V176GWC2SR
    • ethyl-[3-[[(Z,12R)-12-hydroxyoctadec-9-enoyl]amino]propyl]-dimethylazanium;ethyl sulfate
    • UNII-V176GWC2SR
    • LIPOQUAT R
    • Q27291402
    • SURFACTOL Q 4
    • 1-PROPANAMINIUM, N-ETHYL-3-(((9Z,12R)-12-HYDROXY-1-OXO-9-OCTADECENYL)AMINO)-N,N-DIMETHYL-, ETHYL SULFATE (SALT)
    • 1-PROPANAMINIUM, N-ETHYL-3-(((9Z,12R)-12-HYDROXY-1-OXO-9-OCTADECEN-1-YL)AMINO)-N,N-DIMETHYL-, ETHYL SULFATE (1:1)
    • MACKERNIUM DC-159
    • Inchi: InChI=1S/C25H50N2O2.C2H6O4S/c1-5-7-8-15-19-24(28)20-16-13-11-9-10-12-14-17-21-25(29)26-22-18-23-27(3,4)6-2;1-2-6-7(3,4)5/h13,16,24,28H,5-12,14-15,17-23H2,1-4H3;2H2,1H3,(H,3,4,5)/b16-13-;/t24-;/m1./s1
    • InChI Key: VDNMPXDJBJILBP-UNUNFZTGSA-N
    • SMILES: CCCCCC[C@H](C/C=C\CCCCCCCC(NCCC[N+](CC)(C)C)=O)O.CCOS([O-])(=O)=O

Computed Properties

  • Exact Mass: 536.38600
  • Monoisotopic Mass: 536.38590868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 21
  • Complexity: 511
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 124.14000
  • LogP: 6.55210

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